Cas no 696616-88-3 (2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine)

• Product Name: 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine
• CAS No: 696616-88-3
• MF: C₁₂H₁₅N₃O₄
• MW: 265.265202760696
• MDL: MFCD05257069
• CID: 3085858
• PubChem ID: 1249056
• Update Time: 2025-08-04

2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine Chemical and Physical Properties

Names and Identifiers

• (3-Amino-4-methyl-5-nitro-phenyl)-morpholin-4-yl-methanone
• MFCD05257069
• HMS2528D15
• (3-amino-4-methyl-5-nitrophenyl)(morpholin-4-yl)methanone
• SR-01000293661-1
• CHEMBL1350625
• 696616-88-3
• LS-07615
• MLS000583338
• [2-methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenyl]amine
• AKOS003348438
• H34220
• CS-0317312
• 2-METHYL-5-(MORPHOLINE-4-CARBONYL)-3-NITROANILINE
• 2-methyl-5-(4-morpholinylcarbonyl)-3-nitroaniline
• STK734583
• 2-methyl-5-(morpholin-4-ylcarbonyl)-3-nitroaniline
• SR-01000293661
• SMR000201159
• (3-amino-4-methyl-5-nitrophenyl)-morpholin-4-ylmethanone
• ALBB-023885
• (3-Amino-4-methyl-5-nitrophenyl)(morpholino)methanone
• 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine

• MDL： MFCD05257069
• Inchi： 1S/C12H15N3O4/c1-8-10(13)6-9(7-11(8)15(17)18)12(16)14-2-4-19-5-3-14/h6-7H,2-5,13H2,1H3
• InChI Key： RQVOKXDGGGUFAE-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=C(C(C)=C(C=2)[N+](=O)[O-])N)=O)CC1

Computed Properties

• Exact Mass: 265.10625597Da
• Monoisotopic Mass: 265.10625597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine

Recent Advances in the Study of 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine (CAS: 696616-88-3)

The compound 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine (CAS: 696616-88-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine as a key intermediate in the synthesis of novel small-molecule inhibitors targeting various disease pathways. Its unique structural features, including the morpholine carbonyl group and the nitro-substituted phenylamine moiety, make it a versatile scaffold for further chemical modifications. Researchers have explored its potential in modulating protein-protein interactions and enzyme activity, particularly in the context of cancer and inflammatory diseases.

One of the most notable advancements involves the optimization of synthetic routes for 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine. A recent publication in the Journal of Medicinal Chemistry detailed a high-yield, scalable synthesis method that improves both efficiency and purity. This development is critical for enabling large-scale production and further pharmacological evaluation of derivatives based on this core structure.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine exhibits promising inhibitory effects against specific kinases involved in cell proliferation and survival. These findings suggest its potential as a lead compound for the development of targeted therapies, particularly in oncology. However, further in vivo studies are required to validate its efficacy and safety profile.

Additionally, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine with its biological targets. These studies have identified key pharmacophores and binding motifs that could guide the design of more potent and selective analogs. Such efforts are expected to accelerate the discovery of next-generation therapeutics.

In conclusion, 2-Methyl-5-(morpholin-4-ylcarbonyl)-3-nitrophenylamine (CAS: 696616-88-3) represents a promising scaffold for drug development, with recent research underscoring its synthetic accessibility and biological relevance. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and computational methodologies, is likely to yield significant breakthroughs in the near future.